N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide

• IUPAC Name: N-[2-oxo-2-(2,3,4-trifluoroanilino)ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C15H17F3N2O2/c16-10-6-7-11(14(18)13(10)17)20-12(21)8-19-15(22)9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,19,22)(H,20,21)
• InChI Key: XVFYTXCFXHUXJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)NC2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C15H17F3N2O2
• Molecular Weight: 314.30 g/mol

Description

N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as TFA-1 and has been found to have several interesting properties that make it a useful tool in various areas of research.

Mechanism of Action

The mechanism of action of N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and division. This inhibition leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its potential use in cancer research, N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide has also been found to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties, and has been found to be effective against certain autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide in lab experiments is its high potency. This compound has been found to be effective at very low concentrations, which makes it a useful tool for studying the effects of certain enzymes and proteins. However, one limitation of using TFA-1 in lab experiments is its potential toxicity. This compound has been found to be toxic to certain cell types, and care must be taken when handling and using it in experiments.

Future Directions

There are several potential future directions for research involving N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide. One area of research that is currently being explored is the use of this compound in combination with other drugs to enhance its effectiveness against cancer cells. Additionally, researchers are also studying the potential use of TFA-1 in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, there is also ongoing research into the potential side effects of N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide, and how these side effects can be mitigated or avoided.

Synthesis Methods

The synthesis of N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide involves the reaction of 2,3,4-trifluoroaniline with cyclohexanone in the presence of a catalyst such as acetic acid. The resulting product is then treated with oxalyl chloride and then with N,N-dimethylamine to yield the final product.

Scientific Research Applications

N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide has been found to have several potential applications in scientific research. One of the main areas of research where this compound has been studied is in the field of cancer research. TFA-1 has been found to inhibit the growth of cancer cells in vitro, and has been shown to be effective against several types of cancer, including breast cancer, lung cancer, and prostate cancer.